Cas no 952569-54-9 (1-iodo-7-methoxyisoquinoline)

• Product Name: 1-iodo-7-methoxyisoquinoline
• CAS No: 952569-54-9
• MF: C₁₀H₈INO
• MW: 285.081094741821
• MDL: MFCD04037478
• CID: 1986151
• PubChem ID: 820614
• Update Time: 2025-10-31

1-iodo-7-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-iodo-7-methoxyisoquinoline
• AKOS027339278
• 1-Iodo-7-methoxy-2-azanaphthalene
• CNB56954
• AP-406/41885678
• SCHEMBL21951884
• AB92279
• MFCD04037478
• 952569-54-9
• PS-11548

• MDL： MFCD04037478
• Inchi： 1S/C10H8INO/c1-13-8-3-2-7-4-5-12-10(11)9(7)6-8/h2-6H,1H3
• InChI Key： ZXCBJXXYBDARBK-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C=CC=2C=CN=1)OC

Computed Properties

• Exact Mass: 284.965
• Monoisotopic Mass: 284.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-iodo-7-methoxyisoquinoline

1-iodo-7-methoxyisoquinoline (CAS No. 952569-54-9): A Comprehensive Overview

1-iodo-7-methoxyisoquinoline (CAS No. 952569-54-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and imaging agents. This article aims to provide a detailed overview of 1-iodo-7-methoxyisoquinoline, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and applications.

Chemical Properties and Structure

1-Iodo-7-methoxyisoquinoline is a member of the isoquinoline family, a class of heterocyclic compounds with a broad range of biological activities. The molecule consists of an isoquinoline core with an iodine substituent at the 1-position and a methoxy group at the 7-position. The presence of these functional groups imparts unique chemical properties to the compound, making it an attractive candidate for various chemical and biological studies.

The molecular formula of 1-iodo-7-methoxyisoquinoline is C₁₂H₁₀N₂O_I, with a molecular weight of approximately 283.12 g/mol. The compound is typically obtained as a solid and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 160°C, and it is stable under standard laboratory conditions.

Synthesis Methods

The synthesis of 1-iodo-7-methoxyisoquinoline has been extensively studied, and several methods have been reported in the literature. One common approach involves the iodination of 7-methoxyisoquinoline using iodine or iodine monochloride (ICl) in the presence of a suitable solvent. This method typically yields high purity products with good yields.

An alternative synthetic route involves the reaction of 7-methoxyisoquinoline with N-iodosuccinimide (NIS) in acetonitrile or dichloromethane. This method is advantageous due to its simplicity and mild reaction conditions, making it suitable for large-scale production.

Biological Activities and Applications

1-Iodo-7-methoxyisoquinoline has shown promising biological activities that make it a valuable compound for pharmaceutical research. One of its key applications is in the development of anticancer agents. Recent studies have demonstrated that 1-iodo-7-methoxyisoquinoline exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism by which 1-iodo-7-methoxyisoquinoline exerts its anticancer activity is not yet fully understood, but it is believed to involve multiple pathways. Some studies suggest that the compound may induce apoptosis through the activation of caspase enzymes or by disrupting mitochondrial function. Additionally, it has been shown to inhibit cell proliferation by interfering with DNA synthesis and repair processes.

Beyond its anticancer potential, 1-iodo-7-methoxyisoquinoline has also been explored for its use as an imaging agent. The iodine substituent makes it suitable for radiolabeling with radioactive isotopes such as iodine-123 or iodine-131, which can be used for diagnostic imaging techniques like single-photon emission computed tomography (SPECT) or positron emission tomography (PET). This property opens up possibilities for non-invasive monitoring of disease progression and treatment response.

Recent Research Advancements

The field of research surrounding 1-iodo-7-methoxyisoquinoline continues to evolve rapidly. Recent studies have focused on optimizing its pharmacological properties to enhance its therapeutic efficacy while minimizing side effects. For instance, researchers have investigated the use of prodrug strategies to improve the bioavailability and stability of the compound in vivo.

In addition to anticancer applications, there is growing interest in exploring the potential of 1-iodo-7-methoxyisoquinoline as an antimicrobial agent. Preliminary studies have shown that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for addressing antibiotic resistance issues.

Safety Considerations and Future Directions

1-iodo-7-methoxyisoquinoline must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies are ongoing to assess its toxicity, pharmacokinetics, and drug-drug interactions. These studies are crucial for ensuring that the compound can be safely administered to patients without causing significant adverse effects.

In conclusion, 1-iodo-7-methoxyisoquinoline (CAS No. 952569-54-9) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research progresses, it is likely that new insights into its mechanisms of action and potential therapeutic uses will continue to emerge, paving the way for innovative treatments in various medical fields.